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Compound of Interest

Compound Name:
2-Chloro-3,5-

dinitrobenzotrifluoride

Cat. No.: B120725 Get Quote

CAS Number: 392-95-0

This technical guide provides an in-depth overview of 2-Chloro-3,5-dinitrobenzotrifluoride, a

versatile chemical intermediate with significant applications in the pharmaceutical,

agrochemical, and dye industries.[1] This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its properties, synthesis,

and key applications.

Chemical and Physical Properties
2-Chloro-3,5-dinitrobenzotrifluoride is a yellowish crystalline solid.[1] It is characterized by

the presence of a trifluoromethyl group, which imparts unique properties such as enhanced

lipophilicity and metabolic stability to molecules derived from it.[2] The compound is generally

insoluble in water but soluble in organic solvents like chloroform and methanol.[3][4][5]
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Property Value Source(s)

CAS Number 392-95-0 [3][6][7][8]

Molecular Formula C₇H₂ClF₃N₂O₄ [6][8]

Molecular Weight 270.55 g/mol [6][8]

Accurate Mass 269.9655 [6]

Melting Point 62-64 °C [3][4]

Boiling Point 250 °C [5]

Appearance Yellowish crystalline solid [1]

Solubility
Insoluble in water; Soluble in

chloroform, methanol.
[3][4][5]

Synonyms
2-Chloro-1,5-dinitro-3-

(trifluoromethyl)benzene
[6][7]

Synthesis and Experimental Protocols
The synthesis of dinitrobenzotrifluoride compounds often involves the nitration of a

corresponding benzotrifluoride. While specific protocols for 2-Chloro-3,5-
dinitrobenzotrifluoride are proprietary, related synthesis methods for similar compounds like

2,4-dichloro-3,5-dinitrobenzotrifluoride are available in patent literature. These generally involve

multi-step nitration reactions.

A general approach involves the nitration of a substituted benzotrifluoride using a mixture of

fuming sulfuric acid (oleum) and nitric acid.[9] The reaction temperature and duration are

critical parameters that are carefully controlled to achieve the desired dinitration product.[9]

Below is a generalized workflow for the synthesis of a dinitrobenzotrifluoride derivative, based

on described methodologies for analogous compounds.
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Generalized Synthesis Workflow

2,4-Dichlorobenzotrifluoride
(Starting Material)

Primary Nitration
(Mixed Acid)

Separation
(Intermediate & Spent Acid)

Mononitrated Intermediate

Secondary Nitration
(Fresh/Recycled Mixed Acid)

Crude 2,4-dichloro-3,5-
dinitrobenzotrifluoride

Purification
(Washing, Recrystallization)

Final Product
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Generalized synthesis workflow for dinitrobenzotrifluoride derivatives.
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Applications in Research and Drug Development
2-Chloro-3,5-dinitrobenzotrifluoride is a key intermediate in the synthesis of a wide range of

organic compounds.[3] Its reactivity, influenced by the trifluoromethyl, nitro, and chlorine

substituents, makes it a valuable building block.[2]

Pharmaceutical Synthesis: It serves as an intermediate in the production of various drugs,

including potential antimicrobial and anticancer agents.[1] The trifluoromethyl group is known

to enhance pharmacological properties like bioavailability and membrane permeability.[2]

Agrochemicals: The compound is used to produce herbicides, fungicides, and insecticides.

[1] The CF₃ group can increase the efficacy and persistence of these agrochemicals.[2]

Dye Industry: It is an intermediate in the manufacturing of azo dyes and pigments.[1]

Analytical Chemistry: A significant application in research is its use as a derivatizing agent.

For instance, 4-chloro-3,5-dinitrobenzotrifluoride (an isomer) is used for the determination of

amino acids via ultrahigh-performance liquid chromatography-tandem mass spectrometry

(UPLC-MS/MS).[3] This suggests that 2-Chloro-3,5-dinitrobenzotrifluoride could have

similar applications in derivatization to enhance detection and separation in analytical

methods.

Experimental Protocol: Amino Acid Derivatization for
UPLC-MS/MS
The following is a representative protocol for the derivatization of amino acids using a

dinitrobenzotrifluoride reagent, adapted from published methods for its isomer.[3]

Sample Preparation: Prepare a standard solution of amino acids in a suitable buffer (e.g.,

borate buffer).

Derivatization Reaction:

To the amino acid solution, add a solution of 2-Chloro-3,5-dinitrobenzotrifluoride in an

organic solvent (e.g., acetonitrile).
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Incubate the mixture at an elevated temperature (e.g., 60°C) for a specified time to allow

the reaction to complete.

The reaction involves the nucleophilic substitution of the chlorine atom by the amino group

of the amino acid.

Quenching and Dilution: Stop the reaction by adding an acid (e.g., formic acid) and dilute the

sample with the mobile phase for analysis.

UPLC-MS/MS Analysis: Inject the derivatized sample into the UPLC-MS/MS system for

separation and quantification.

Analytical Workflow: Amino Acid Derivatization

Amino Acid Sample
(in Borate Buffer)

Incubation
(e.g., 60°C)

2-Chloro-3,5-dinitrobenzotrifluoride
(in Acetonitrile)

Derivatized Amino Acids

UPLC-MS/MS Analysis
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Workflow for amino acid analysis using derivatization.
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Safety and Handling
2-Chloro-3,5-dinitrobenzotrifluoride is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled, and causes irritation to the eyes, respiratory

system, and skin.[4]

Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.[7]

H335: May cause respiratory irritation.

Precautionary Measures:

Use only in a well-ventilated area.[7]

Wear suitable protective clothing, gloves, and eye/face protection.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[7]

In case of contact with eyes, rinse cautiously with water for several minutes.

As an aromatic nitro compound, it may act as a strong oxidizing agent and can react vigorously

with reducing agents.[10] Appropriate safety protocols should be strictly followed when

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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